Cas no 1261393-87-6 (O-Desmethyl Tramadol-d6 Hydrochloride)

• Product Name: O-Desmethyl Tramadol-d6 Hydrochloride
• CAS No: 1261393-87-6
• MF: C₁₅H₂₄ClNO₂
• MW: 291.84653377533
• CID: 1066961
• PubChem ID: 49849454
• Update Time: 2025-06-15

O-Desmethyl Tramadol-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H6]-(+)-O-Desmethyltramadol hydrochloride
• (+)-O-Desmethyl Tramadol-d6 Hydrochloride
• 3-[(1R,2R)-2-({Bis[(²H₃)methyl]amino}methyl)-1-hydroxycyclohexyl]phenol hydrochloride (1:1)
• O-Desmethyl Tramadol-d6 Hydrochloride
• 3-[(1R,2R)-2-{[di(?H?)methylamino]methyl}-1-hydroxycyclohexyl]phenol hydrochloride
• (+)-O-DesMethyl TraMadol-D6
• J-008455
• O-Desmethyl-cis-tramadol-d6 hydrochloride
• 3-[(1R,2R)-2-[[bis(trideuteriomethyl)amino]methyl]-1-hydroxycyclohexyl]phenol;hydrochloride
• DTXSID801344847
• (+)-O-Desmethyl Tramadol-d6 Hydrochloride (0.1mg/mL in Methanol)
• 3-[(1R,2R)-2-[(Dimethylamino-d6)methyl]-1-hydroxycyclohexyl]phenol Hydrochloride
• 1261393-87-6
• SS-4487
• PD053645
• O-Desmethyltramadol-d6
• AKOS016339592

• MDL： MFCD08063534
• Inchi： 1S/C15H23NO2.ClH/c1-16(2)11-13-6-3-4-9-15(13,18)12-7-5-8-14(17)10-12;/h5,7-8,10,13,17-18H,3-4,6,9,11H2,1-2H3;1H/t13-,15+;/m1./s1/i1D3,2D3;
• InChI Key： IRGWVAWLHXDKIX-YATKDSQESA-N
• SMILES： Cl.O[C@]1(C2C=CC=C(C=2)O)CCCC[C@@H]1CN(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 291.1872172g/mol
• Monoisotopic Mass: 291.1872172g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on O-Desmethyl Tramadol-d6 Hydrochloride

Recent Advances in the Study of O-Desmethyl Tramadol-d6 Hydrochloride (CAS: 1261393-87-6)

O-Desmethyl Tramadol-d6 Hydrochloride (CAS: 1261393-87-6) is a deuterium-labeled analog of O-desmethyl tramadol, a major active metabolite of the analgesic drug tramadol. This compound has gained significant attention in recent years due to its utility in pharmacokinetic studies, drug metabolism research, and forensic toxicology. The deuterium labeling enhances its stability and makes it an ideal internal standard for mass spectrometry-based assays. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, analytical applications, and pharmacological implications.

Recent studies have highlighted the critical role of O-Desmethyl Tramadol-d6 Hydrochloride in advancing our understanding of tramadol metabolism. A 2023 study published in the Journal of Analytical Toxicology demonstrated its effectiveness as an internal standard for quantifying tramadol and its metabolites in human plasma using LC-MS/MS. The study reported a linear dynamic range of 0.5–500 ng/mL with excellent precision and accuracy, underscoring the compound's reliability for clinical and forensic applications. The deuterium labeling (d6) was particularly noted for minimizing matrix effects and improving assay robustness.

In the realm of synthetic chemistry, novel approaches to the preparation of O-Desmethyl Tramadol-d6 Hydrochloride have been explored. A 2022 paper in Organic Process Research & Development described an optimized synthetic route starting from deuterated precursors, achieving a 78% overall yield with ≥99.5% isotopic purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for research and diagnostic purposes. The synthetic protocol also emphasized the importance of controlling reaction conditions to prevent deuterium scrambling, a common issue in deuterated compound synthesis.

Pharmacologically, research has focused on the comparative metabolism of tramadol and its deuterated analogs. A recent preclinical study (2023) in Drug Metabolism and Disposition investigated the impact of deuterium substitution on the cytochrome P450-mediated metabolism of tramadol. The findings suggested that while the d6 labeling did not significantly alter the primary metabolic pathways, it did affect the kinetics of certain secondary metabolites. This has important implications for interpreting pharmacokinetic data when using O-Desmethyl Tramadol-d6 Hydrochloride as a tracer in clinical studies.

Emerging applications of O-Desmethyl Tramadol-d6 Hydrochloride extend to forensic science and doping control. A 2023 multi-center validation study demonstrated its effectiveness in differentiating between endogenous and exogenous sources of tramadol metabolites in urine samples, a critical capability for anti-doping programs. The study, published in Analytical and Bioanalytical Chemistry, utilized high-resolution mass spectrometry to exploit the mass differences introduced by deuterium labeling, achieving unambiguous identification even at low concentration levels.

Looking forward, the research community anticipates expanded use of O-Desmethyl Tramadol-d6 Hydrochloride in personalized medicine approaches. Ongoing clinical trials are exploring its potential as a biomarker for predicting individual variations in tramadol response, particularly in pain management scenarios. The compound's stability and detectability make it particularly suitable for such longitudinal studies. Future research directions may also include its application in novel drug delivery systems and as a tool for studying blood-brain barrier penetration of tramadol analogs.